Cas no 177734-77-9 (3-Furancarboxylic acid, 2,5-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester)

• Product Name: 3-Furancarboxylic acid, 2,5-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
• CAS No: 177734-77-9
• MF: C₇H₇F₃O₆S
• MW: 276.187092065811
• CID: 6018607
• PubChem ID: 21837982
• Update Time: 2025-06-13

3-Furancarboxylic acid, 2,5-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2,5-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
• Methyl 4-(((trifluoromethyl)sulfonyl)oxy)-2,5-dihydrofuran-3-carboxylate
• 3-(trifluoromethylsulfonyloxy)-2,5-dihydrofuran-4-carboxylic acid-methyl ester
• EN300-37465874
• DTXSID001150551
• 177734-77-9
• 4-(methoxycarbonyl)-2,5-dihydrofuran-3-yl trifluoromethanesulfonate
• methyl 4-(trifluoromethanesulfonyloxy)-2,5-dihydrofuran-3-carboxylate
• Methyl 2,5-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-3-furancarboxylate
• SCHEMBL7718180
• 3-(trifluoromethylsulfonyloxy)-2,5-dihydrofuran-4-carboxylic acid methyl ester

• Inchi： 1S/C7H7F3O6S/c1-14-6(11)4-2-15-3-5(4)16-17(12,13)7(8,9)10/h2-3H2,1H3
• InChI Key： CEBJHOYDEQBRSM-UHFFFAOYSA-N
• SMILES： O1CC(OS(C(F)(F)F)(=O)=O)=C(C(OC)=O)C1

Computed Properties

• Exact Mass: 275.99154360g/mol
• Monoisotopic Mass: 275.99154360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 309.4±42.0 °C(Predicted)

Additional information on 3-Furancarboxylic acid, 2,5-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester

Comprehensive Overview of 3-Furancarboxylic acid, 2,5-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester (CAS No. 177734-77-9)

3-Furancarboxylic acid, 2,5-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester (CAS No. 177734-77-9) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique furan ring and trifluoromethylsulfonyl (triflate) functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure combines the reactivity of a furan derivative with the electron-withdrawing properties of a triflate group, making it valuable for applications in catalysis, material science, and drug development.

The growing interest in heterocyclic compounds like 3-Furancarboxylic acid derivatives is driven by their role in modern organic synthesis. Researchers frequently search for "furan-based intermediates" or "triflate ester applications" to explore their potential in constructing bioactive molecules. The compound’s CAS No. 177734-77-9 is often referenced in patent literature and academic studies, highlighting its utility in cross-coupling reactions and as a precursor for fluorinated compounds, a trending topic due to the demand for fluorinated pharmaceuticals.

One of the key advantages of 3-Furancarboxylic acid, 2,5-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester lies in its stability and reactivity under mild conditions. This aligns with the current focus on "green chemistry" and "sustainable synthesis," as it enables efficient transformations without harsh reagents. Its methyl ester moiety further enhances solubility, a feature often queried in searches like "solubility of furan esters" or "polarity of triflate derivatives."

In the context of drug discovery, this compound’s trifluoromethylsulfonyl group is particularly noteworthy. Fluorinated molecules are a hot topic due to their metabolic stability and bioavailability, addressing common search queries such as "fluorine in medicinal chemistry." The compound’s ability to act as a leaving group or electrophile in nucleophilic substitutions makes it a valuable tool for designing targeted therapeutics.

From an industrial perspective, CAS No. 177734-77-9 is often discussed in forums exploring "high-value chemical intermediates." Its synthesis and purification methods are frequently optimized to meet the demands of scalable production, a concern for manufacturers searching for "cost-effective furan synthesis." Analytical techniques like NMR and HPLC are commonly employed to characterize this compound, as reflected in searches for "purity analysis of triflate esters."

In summary, 3-Furancarboxylic acid, 2,5-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester represents a critical building block in advanced organic synthesis. Its relevance to fluorine chemistry, catalysis, and pharmaceutical applications ensures its continued prominence in research. By addressing frequently searched terms like "furan derivatives uses" and "triflate ester reactivity," this overview underscores the compound’s multifaceted role in cutting-edge science.